2-(Tetrahydro-2H-pyran-4-yl)aniline

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 2-(oxan-4-yl)aniline
• InChI: InChI=1S/C11H15NO/c12-11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-4,9H,5-8,12H2
• InChI Key: ILPZNTAHLDGQKW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC=CC=C2N

Description

2-(Tetrahydro-2H-pyran-4-yl)aniline (CAS: 898289-35-5) is an aromatic amine derivative featuring a tetrahydro-2H-pyran-4-yl substituent at the ortho position of the aniline ring. Its molecular formula is C₁₁H₁₅NO₂, with a molecular weight of 193.24 g/mol . The compound is structurally characterized by a six-membered oxygen-containing tetrahydropyran ring fused to the benzene ring via an ether linkage. This configuration confers unique steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Tetrahydro-2H-pyran-4-yl)aniline typically involves the reaction of tetrahydropyran derivatives with aniline under specific conditions. One common method includes the use of a platinum-catalyzed hydroalkoxylation of hydroxy olefins, which tolerates various substitution patterns and functional groups . Another approach involves the reaction of tertiary diols with cerium ammonium nitrate to yield tetrahydropyran derivatives .

Industrial Production Methods: Industrial production of 2-(Tetrahydro-2H-pyran-4-yl)aniline may involve large-scale hydroalkoxylation reactions using lanthanide triflates as catalysts in room temperature ionic liquids, providing high yields of the desired product . The use of silver (I) triflate and copper (I)-Xantphos systems are also common in industrial settings due to their efficiency and mild reaction conditions .

Chemical Reactions Analysis

Types of Reactions: 2-(Tetrahydro-2H-pyran-4-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the aniline moiety to its corresponding amine.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the aniline ring undergoes substitution by various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like halogens, nitrating agents, or sulfonating agents under acidic conditions.

Major Products Formed:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and related reduced compounds.

Substitution: Various substituted aniline derivatives depending on the electrophile used.

Scientific Research Applications

Medicinal Chemistry

Potential Therapeutic Properties
The tetrahydropyran moiety in 2-(tetrahydro-2H-pyran-4-yl)aniline contributes to its potential biological activity. Research indicates that compounds with similar structures may exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have been evaluated for their efficacy against various cancer cell lines, showing promising results in inhibiting cell proliferation.

Case Study: Anticancer Activity
A study investigated the anticancer effects of several tetrahydropyran-containing compounds. The results indicated that modifications to the aniline portion significantly influenced cytotoxicity against human cancer cell lines. Specifically, compounds with electron-donating groups on the aniline ring demonstrated enhanced activity due to improved interactions with cellular targets involved in tumor growth .

Organic Synthesis

Building Block in Synthesis
2-(Tetrahydro-2H-pyran-4-yl)aniline serves as a versatile building block in organic synthesis. Its ability to participate in various chemical reactions makes it valuable for creating more complex molecules.

Synthetic Routes
Several synthetic methods have been developed to produce 2-(tetrahydro-2H-pyran-4-yl)aniline. Common approaches include:

• Nucleophilic Substitution Reactions: Utilizing aniline derivatives to introduce the tetrahydropyran ring.
• Coupling Reactions: Employing palladium-catalyzed cross-coupling techniques to synthesize derivatives with enhanced biological activity .

Materials Science

Development of Specialty Chemicals
The unique structural features of 2-(tetrahydro-2H-pyran-4-yl)aniline allow it to be used in the development of specialty chemicals and materials. Its incorporation into polymer matrices can enhance the mechanical properties and thermal stability of the resulting materials.

Case Study: Polymer Applications
Research has shown that incorporating tetrahydropyran derivatives into polymer systems can improve their resistance to environmental degradation while maintaining flexibility and strength. The resulting materials are suitable for applications in coatings, adhesives, and biomedical devices .

Data Table: Summary of Applications

Application Area	Description	Example Findings
Medicinal Chemistry	Antimicrobial and anticancer properties	Enhanced cytotoxicity against cancer cells
Organic Synthesis	Building block for complex organic molecules	Various synthetic routes available
Materials Science	Development of specialty chemicals and improved polymers	Improved mechanical properties

Mechanism of Action

The mechanism of action of 2-(Tetrahydro-2H-pyran-4-yl)aniline involves its interaction with various molecular targets and pathways. The compound’s aniline moiety can participate in hydrogen bonding and π-π interactions, influencing its binding to enzymes and receptors. The tetrahydropyran ring provides structural stability and can enhance the compound’s solubility and bioavailability .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 2-(Tetrahydro-2H-pyran-4-yl)aniline and its analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Position/Type	Key Properties/Applications	References
2-(Tetrahydro-2H-pyran-4-yl)aniline	898289-35-5	C₁₁H₁₅NO₂	193.24	Ortho-position, ether linkage	Intermediate in organic synthesis; potential pharmaceutical use
4-(Tetrahydro-2H-pyran-4-yl)aniline	62071-40-3	C₁₁H₁₅NO	177.24	Para-position, direct C-bond	Discontinued commercial product; limited data on applications
4-((Tetrahydro-2H-pyran-4-yl)oxy)aniline	N/A	C₁₁H₁₅NO₂	193.24	Para-position, ether linkage	Hazardous (H315, H319, H335); 95% purity; used in cross-coupling
[4-(Tetrahydro-2H-pyran-2-ylmethoxy)phenyl]amine hydrochloride	1011264-01-9	C₁₂H₁₈NO₂·HCl	~265.8 (est.)	Methoxy bridge at para-position; pyran-2-yl	Pharmaceutical intermediate; hydrochloride salt form
4-Chloro-2-(6-chloropyrimidin-4-yl)aniline	N/A	C₁₀H₇Cl₂N₃	244.09	Chloropyrimidine substituent at ortho-position	Precursor in heterocyclic synthesis; LCMS m/z 245 [M+H]+

Structural and Functional Analysis:

Positional Isomerism: The ortho vs. para substitution significantly impacts reactivity. The ether linkage in 2-(Tetrahydro-2H-pyran-4-yl)aniline enhances hydrogen-bonding capacity compared to the direct C-bond in 4-(Tetrahydro-2H-pyran-4-yl)aniline, influencing solubility and intermolecular interactions .

Chloropyrimidine substituents (e.g., in 4-Chloro-2-(6-chloropyrimidin-4-yl)aniline) enhance electrophilicity, favoring nucleophilic aromatic substitution reactions .

Synthetic Utility :

• 2-(Tetrahydro-2H-pyran-4-yl)aniline derivatives are synthesized via iron-catalyzed cross-coupling (e.g., FeCl3-mediated reactions) , whereas pyridine analogs like 2-(2-(Tetrahydro-2H-pyran-4-yl)ethyl)pyridine require Grignard reagents and Zn-mediated coupling .

Safety and Handling: 4-((Tetrahydro-2H-pyran-4-yl)oxy)aniline exhibits warnings for skin/eye irritation (H315, H319) and respiratory toxicity (H335), necessitating stringent handling protocols .

Biological Activity

2-(Tetrahydro-2H-pyran-4-yl)aniline is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

2-(Tetrahydro-2H-pyran-4-yl)aniline has the molecular formula $C_{12}H_{17}NO$ and a molecular weight of approximately 193.27 g/mol. The compound features a tetrahydropyran ring fused to an aniline moiety, which contributes to its unique biological properties.

Biological Activity Overview

The biological activity of 2-(tetrahydro-2H-pyran-4-yl)aniline has been explored in various studies, revealing its potential as a therapeutic agent in different contexts:

• Anticancer Activity :
  • Research indicates that compounds containing the tetrahydropyran moiety exhibit significant anticancer properties. For instance, derivatives of tetrahydropyran have shown effectiveness as cyclin-dependent kinase (CDK) inhibitors, which are crucial in regulating the cell cycle and are often dysregulated in cancer .
  • A study demonstrated that certain analogs with the tetrahydropyran structure displayed potent growth-inhibitory activity against breast cancer cell lines, suggesting a potential role in cancer therapy .
• Antimicrobial Properties :
  • Compounds with similar structures have been reported to possess antimicrobial activities. The structural features of 2-(tetrahydro-2H-pyran-4-yl)aniline may contribute to interactions with microbial enzymes or membranes, thereby inhibiting growth .
• Neuroprotective Effects :
  • The pyran scaffold is noted for its neuroprotective properties, particularly in models of neurodegenerative diseases. This suggests that 2-(tetrahydro-2H-pyran-4-yl)aniline might be beneficial in treating conditions such as Alzheimer's disease (AD), where modulation of neuronal signaling pathways is crucial .

The mechanisms through which 2-(tetrahydro-2H-pyran-4-yl)aniline exerts its biological effects are still under investigation. However, several hypotheses can be drawn from related compounds:

• Inhibition of Enzymatic Activity : The compound may inhibit specific kinases or enzymes involved in disease progression, particularly in cancer and microbial infections.
• Modulation of Cell Signaling Pathways : By interacting with key proteins in signaling pathways, such as those governing cell proliferation and apoptosis, it may induce cell cycle arrest or promote apoptosis in cancer cells.

Case Studies and Research Findings

Several studies have highlighted the biological activity of compounds related to 2-(tetrahydro-2H-pyran-4-yl)aniline:

Study	Focus	Findings
	Anticancer Activity	Demonstrated potent inhibition of CDK12/cyclinK in breast cancer cells.
	Neuroprotective Effects	Showed potential for use in AD treatment through modulation of neuronal pathways.
	Antimicrobial Properties	Exhibited significant antimicrobial activity against various pathogens.